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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610

In the realm of materials science and engineering, the selection of an appropriate adhesive is
paramount to ensuring the structural integrity and longevity of a bonded assembly. This guide
provides a detailed comparison of the shear strength of Permabond 910, a methyl
cyanoacrylate adhesive, with that of traditional epoxy adhesives. This objective analysis is
intended to assist researchers, scientists, and drug development professionals in making
informed decisions for their specific applications.

Quantitative Data Summary

The shear strength of an adhesive is a critical performance metric, indicating its ability to resist
forces that cause the internal layers of the material to slide against each other. The following
table summarizes the typical shear strengths of Permabond 910 on various substrates
compared to a general range for epoxy adhesives.
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. Shear Strength Shear Strength
Adhesive Type Substrate .
(N/mm?) (psi)
Permabond 910 Steel 23-29 3300 - 4200
Aluminum 13-15 1900 - 2200
Brass 21 3000
Stainless Steel 21 3000
ABS, PVC,
>6 - 10 >870 - 1450
Polycarbonate
Epoxy Adhesives
) Metals (General) 12 - 30+ 1740 - 4350+
(Typical Range)
Composites Up to 25 Up to 3625

Note: The shear strength of epoxy adhesives can vary significantly based on the specific
formulation (e.g., two-part, heat-cured), surface preparation, and curing process. High-strength
structural epoxies can achieve shear strengths exceeding 30 N/mm?2 (4350 psi).[1][2][3]

Comparative Performance Overview

Permabond 910, a methyl cyanoacrylate, is renowned for its rapid fixture time and strong
bonds on a variety of substrates, particularly metals.[4][5][6][7][8][9] Its primary advantages lie
in its ease of use as a single-component system and fast curing at room temperature.[5][6][8]

Epoxy adhesives, on the other hand, are two-part systems (resin and hardener) that generally
offer higher shear strength and greater versatility.[10][11] They are often the preferred choice
for structural bonding applications requiring high load-bearing capacity and resistance to
environmental factors.[10][12] While cyanoacrylates like Permabond 910 provide good initial
strength quickly, epoxies typically offer superior long-term durability and impact resistance.[2]
[10]

Experimental Protocols: Measuring Shear Strength

The standard methodology for determining the shear strength of adhesives is outlined in ASTM
D1002. This test is widely used to ensure consistent and comparable results across different
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adhesive systems.

ASTM D1002: Standard Test Method for Apparent Shear Strength of Single-Lap-Joint
Adhesively Bonded Metal Specimens by Tension Loading (Metal-to-Metal)

e Specimen Preparation:
o Metal strips of a standard dimension (typically 1 inch wide) are used as the substrates.

o The surfaces to be bonded are cleaned and prepared according to the adhesive
manufacturer's recommendations to remove any contaminants that could interfere with

adhesion.

o The adhesive is applied to one of the substrates, and the two strips are overlapped to
create a single-lap joint with a specified bond area (e.g., 0.5 square inches).[3]

o The bonded specimen is then allowed to cure under specified conditions (time,

temperature, and pressure).
e Testing Procedure:
o The cured specimen is placed in the grips of a universal testing machine.

o Atensile load is applied to the specimen at a controlled rate, pulling the two metal strips
apart in the plane of the bond.[13][14]

o The force required to cause the bonded joint to fail is recorded.
» Data Calculation:

o The shear strength is calculated by dividing the maximum load at failure by the bond area.
The result is typically expressed in pounds per square inch (psi) or megapascals (MPa).

Logical Flow for Adhesive Selection

The selection of an appropriate adhesive involves considering several factors beyond just
shear strength. The following diagram illustrates a logical workflow for choosing between a
cyanoacrylate like Permabond 910 and an epoxy adhesive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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